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Compound of Interest

Compound Name: 6-Deoxy-9α-hydroxycedrodorin

Cat. No.: B10855954

Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical compounds is a critical aspect of laboratory safety and environmental responsibility.

This guide provides essential information on the recommended disposal procedures for 6-
Deoxy-9α-hydroxycedrodorin, a derivative of cedrol. While a specific Safety Data Sheet

(SDS) for 6-Deoxy-9α-hydroxycedrodorin is not readily available, the disposal guidelines for

the structurally similar compound, Cedrol, offer a strong basis for safe handling and disposal.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of Cedrol, which can

serve as a reference point for handling its derivatives.

Property Value

Molecular Formula C27H34O9[1][2]

Molecular Weight 502.6 g/mol [1][2]

Appearance Powder[1]

Storage 2-8°C Refrigerator[1]
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Disposal Protocol: A Step-by-Step Approach
The following protocol is based on established procedures for the disposal of related chemical

compounds and general laboratory best practices.

1. Personal Protective Equipment (PPE): Before handling 6-Deoxy-9α-hydroxycedrodorin,

ensure the following PPE is worn:

Safety goggles or glasses

Chemical-resistant gloves

Laboratory coat

2. Waste Segregation and Collection:

Solid Waste: Collect surplus or unwanted 6-Deoxy-9α-hydroxycedrodorin in a designated,

clearly labeled, and sealed container. Avoid mixing with other chemical waste unless

compatibility is confirmed.

Contaminated Materials: Any materials that have come into contact with the compound, such

as weighing paper, gloves, and pipette tips, should be considered contaminated. Place these

items in a separate, sealed container labeled as "Contaminated Waste" with the chemical

name.

Solutions: If the compound is in a solution, it should be collected in a labeled, sealed, and

appropriate chemical waste container. Do not pour solutions down the drain.[3]

3. Professional Disposal:

Non-recyclable surplus and solutions must be sent to a licensed professional waste disposal

service.[3][4][5] Always follow local, state, and federal regulations regarding chemical waste

disposal.[6]

Inform the waste disposal service of the nature of the compound to ensure proper handling

and disposal methods are employed.

4. Decontamination:
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Thoroughly decontaminate all work surfaces and equipment that came into contact with 6-
Deoxy-9α-hydroxycedrodorin using an appropriate solvent and cleaning agents.

Dispose of all cleaning materials as contaminated waste.

Experimental Workflow for Disposal
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Preparation

Waste Collection

Containment & Labeling

Final Disposal

Assess Risks & Review SDS
(or for related compounds)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste Streams

Solid Waste
(Surplus Compound)

Contaminated Materials
(Gloves, Liners)

Liquid Waste
(Solutions)

Use Designated, Sealed
Waste Containers

Clearly Label Containers
(Chemical Name, Hazard)

Store Waste in a
Designated Safe Area

Arrange for Pickup by a
Licensed Waste Disposal Service

Complete Waste
Manifest/Documentation
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Is 6-Deoxy-9α-hydroxycedrodorin
 to be disposed of?

Is it in solid form?

Yes

Are there contaminated
 disposable materials?

No
Collect in a labeled,

sealed solid waste container.

Yes

Is it in a solution?

No
Collect in a labeled,

sealed contaminated waste container.

Yes

Collect in a labeled,
sealed liquid waste container.

Yes

Contact licensed waste
disposal service for pickup.

No

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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